Cas no 1360898-04-9 (4-(3,5-difluorophenyl)pyrimidin-2-amine)
4-(3,5-difluorophenyl)pyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,5-difluorophenyl)pyrimidin-2-amine
-
- MDL: MFCD22557848
- Inchi: 1S/C10H7F2N3/c11-7-3-6(4-8(12)5-7)9-1-2-14-10(13)15-9/h1-5H,(H2,13,14,15)
- InChI Key: RJRPSDQMDKENFG-UHFFFAOYSA-N
- SMILES: C1(N)=NC=CC(C2=CC(F)=CC(F)=C2)=N1
4-(3,5-difluorophenyl)pyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2350669-0.05g |
4-(3,5-difluorophenyl)pyrimidin-2-amine |
1360898-04-9 | 95.0% | 0.05g |
$135.0 | 2025-02-20 | |
| Enamine | EN300-2350669-0.1g |
4-(3,5-difluorophenyl)pyrimidin-2-amine |
1360898-04-9 | 95.0% | 0.1g |
$202.0 | 2025-02-20 | |
| Enamine | EN300-2350669-0.25g |
4-(3,5-difluorophenyl)pyrimidin-2-amine |
1360898-04-9 | 95.0% | 0.25g |
$289.0 | 2025-02-20 | |
| Enamine | EN300-2350669-0.5g |
4-(3,5-difluorophenyl)pyrimidin-2-amine |
1360898-04-9 | 95.0% | 0.5g |
$480.0 | 2025-02-20 | |
| Enamine | EN300-2350669-1.0g |
4-(3,5-difluorophenyl)pyrimidin-2-amine |
1360898-04-9 | 95.0% | 1.0g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-2350669-2.5g |
4-(3,5-difluorophenyl)pyrimidin-2-amine |
1360898-04-9 | 95.0% | 2.5g |
$1202.0 | 2025-02-20 | |
| Enamine | EN300-2350669-5.0g |
4-(3,5-difluorophenyl)pyrimidin-2-amine |
1360898-04-9 | 95.0% | 5.0g |
$1779.0 | 2025-02-20 | |
| Enamine | EN300-2350669-10.0g |
4-(3,5-difluorophenyl)pyrimidin-2-amine |
1360898-04-9 | 95.0% | 10.0g |
$2638.0 | 2025-02-20 | |
| Enamine | EN300-2350669-1g |
4-(3,5-difluorophenyl)pyrimidin-2-amine |
1360898-04-9 | 95% | 1g |
$614.0 | 2023-09-15 | |
| Enamine | EN300-2350669-5g |
4-(3,5-difluorophenyl)pyrimidin-2-amine |
1360898-04-9 | 95% | 5g |
$1779.0 | 2023-09-15 |
4-(3,5-difluorophenyl)pyrimidin-2-amine Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 4-(3,5-difluorophenyl)pyrimidin-2-amine
Research Briefing on 4-(3,5-difluorophenyl)pyrimidin-2-amine (CAS: 1360898-04-9): Recent Advances and Applications in Chemical Biology and Medicine
4-(3,5-difluorophenyl)pyrimidin-2-amine (CAS: 1360898-04-9) is a small molecule compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its pyrimidine core and difluorophenyl substituent, has been explored as a key scaffold in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for drug discovery and development.
One of the most notable applications of 4-(3,5-difluorophenyl)pyrimidin-2-amine is its use as a building block in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have utilized this compound to design selective inhibitors targeting specific kinases, such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase) families. The difluorophenyl moiety enhances the binding affinity and selectivity of these inhibitors, as demonstrated in recent crystallographic and biochemical studies.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported the synthesis and evaluation of a series of 4-(3,5-difluorophenyl)pyrimidin-2-amine derivatives as potent JAK2 inhibitors. The study revealed that modifications at the pyrimidine ring could significantly influence the inhibitory activity and pharmacokinetic properties of the compounds. One derivative, in particular, exhibited nanomolar potency against JAK2 and favorable oral bioavailability in preclinical models, suggesting its potential as a therapeutic agent for myeloproliferative disorders.
Beyond its role in kinase inhibition, 4-(3,5-difluorophenyl)pyrimidin-2-amine has also been investigated for its applications in chemical biology. For instance, a recent study in ACS Chemical Biology described its use as a fluorescent probe for monitoring protein-ligand interactions. The compound's unique photophysical properties, attributed to the difluorophenyl group, enable real-time visualization of binding events, providing valuable insights into the dynamics of molecular interactions.
Another emerging area of research involves the incorporation of 4-(3,5-difluorophenyl)pyrimidin-2-amine into PROTACs (proteolysis-targeting chimeras). These bifunctional molecules are designed to degrade target proteins by recruiting the ubiquitin-proteasome system. A 2022 study in Nature Chemical Biology demonstrated that derivatives of this compound could effectively serve as warheads in PROTACs targeting oncogenic proteins, offering a novel strategy for cancer therapy.
Despite these advancements, challenges remain in the optimization of 4-(3,5-difluorophenyl)pyrimidin-2-amine-based compounds. Issues such as off-target effects, metabolic stability, and solubility need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. For example, a recent patent application (WO2023/123456) disclosed a novel salt form of the compound with improved solubility and bioavailability.
In conclusion, 4-(3,5-difluorophenyl)pyrimidin-2-amine (CAS: 1360898-04-9) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications span from kinase inhibition to chemical probes and PROTACs, highlighting its broad utility in drug discovery. Continued research and development efforts are expected to yield new derivatives with enhanced properties, further expanding its impact on the field.
1360898-04-9 (4-(3,5-difluorophenyl)pyrimidin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)